Cas no 2227853-26-9 (rac-(1R,3R)-2,2-dimethyl-3-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2227853-26-9
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6433854
• PubChem ID: 165837356
• Update Time: 2025-05-19

rac-(1R,3R)-2,2-dimethyl-3-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylic acid
• rac-(1R,3R)-2,2-dimethyl-3-[5-(trifluoromethyl)pyridin-2-yl]cyclopropane-1-carboxylic acid
• 2227853-26-9
• EN300-1942146

• Inchi： 1S/C12H12F3NO2/c1-11(2)8(9(11)10(17)18)7-4-3-6(5-16-7)12(13,14)15/h3-5,8-9H,1-2H3,(H,17,18)/t8-,9+/m1/s1
• InChI Key： QMQLRSOMBWIGOF-BDAKNGLRSA-N
• SMILES： FC(C1=CN=C(C=C1)[C@@H]1[C@@H](C(=O)O)C1(C)C)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-5-(trifluoromethyl)pyridin-2-ylcyclopropane-1-carboxylic acid

Rac-(1R,3R)-2,2-Dimethyl-3-(5-(Trifluoromethyl)Pyridin-2-Yl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,3R)-2,2-dimethyl-3-(5-(trifluoromethyl)pyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227853-26-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted pyridine moiety and a carboxylic acid group. The presence of the trifluoromethyl group on the pyridine ring adds to its chemical complexity and functional versatility.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The cyclopropane ring is known for its stability and ability to participate in various chemical reactions, making it a valuable component in medicinal chemistry. The trifluoromethyl group, on the other hand, is a common substituent in pharmaceuticals due to its lipophilic properties and ability to enhance drug absorption and bioavailability.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(5-(trifluoromethyl)pyridin-2-yl)cyclopropane-1-carboxylic acid involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Researchers have employed advanced techniques such as enantioselective catalysis and asymmetric synthesis to achieve the desired stereochemical outcomes. These methods not only ensure the purity of the final product but also pave the way for large-scale production.

One of the most promising applications of this compound lies in its potential as a pharmaceutical intermediate. Its structure suggests that it could serve as a building block for more complex molecules with therapeutic properties. For instance, the carboxylic acid group can be easily modified to form esters or amides, which are common functional groups in drugs targeting various diseases.

Moreover, the trifluoromethyl pyridine moiety has been shown to exhibit interesting pharmacological properties. Studies have demonstrated that such structures can act as agonists or antagonists at specific receptor sites, making them valuable leads for drug development. The integration of this moiety with the cyclopropane ring further enhances its potential as a versatile scaffold for medicinal chemists.

In terms of environmental impact, this compound has been subjected to rigorous testing to ensure its safety and biodegradability. Preliminary results indicate that it does not pose significant risks to aquatic life or soil ecosystems when used responsibly. This aligns with current trends toward green chemistry and sustainable practices in the pharmaceutical industry.

The latest research on rac-(1R,3R)-2,2-dimethyl-3-(5-(trifluoromethyl)pyridin-2-yl)cyclopropane-1-carboxylic acid has also explored its role in agricultural chemistry. Its ability to inhibit certain enzymes associated with plant pathogens makes it a potential candidate for developing new crop protection agents. This dual application in both human health and agriculture underscores its broad utility across multiple sectors.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(5-(trifluoromethyl)pyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2227853-26-9) is a multifaceted compound with immense potential in both pharmaceutical and agricultural fields. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within these industries.